Cas no 105859-44-7 ((2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate)

• Product Name: (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate
• CAS No: 105859-44-7
• MF: C₁₁H₂₄O₃Si
• MW: 232.391964912415
• MDL: MFCD04039601
• CID: 824169
• PubChem ID: 11831316
• Update Time: 2025-06-14

(2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate Chemical and Physical Properties

Names and Identifiers

• (2R)-METHYL 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-METHYLPROPIONATE
• (2R)-Methyl 3-{[tert-Butyldimethylsilyl)oxy]}-2-methylpropionate
• methyl (2R)-3-[tert-butyl(dimethyl)silyl]oxy-2-methylpropanoate
• (2R)-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-methylpropanoic acid methyl ester
• (R)-3-[[(1,1-DiMethylethyl)diMethylsilyl]oxy]-2-Methyl-propanoic Acid Methyl Ester
• (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate

• MDL： MFCD04039601
• Inchi： 1S/C11H24O3Si/c1-9(10(12)13-5)8-14-15(6,7)11(2,3)4/h9H,8H2,1-7H3/t9-/m1/s1
• InChI Key： GDTYFCRFIVSEIF-SECBINFHSA-N
• SMILES： [Si](C)(C)(OC[C@@H](C)C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 232.14900

Experimental Properties

• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 68 ºC (1.0 Torr)
• Flash Point: 73.3±15.4 ºC,
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.81730

Additional information on (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate

Comprehensive Overview of (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate (CAS No. 105859-44-7)

(2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate (CAS No. 105859-44-7) is a chiral ester derivative widely utilized in organic synthesis, particularly in asymmetric reactions and pharmaceutical intermediates. This compound features a tert-butyldimethylsilyl (TBS) protecting group, which enhances its stability during complex chemical transformations. Its stereospecific (2R)-configuration makes it invaluable for producing enantiomerically pure compounds, a critical requirement in modern drug development.

The growing demand for chiral building blocks in the pharmaceutical industry has positioned (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate as a sought-after reagent. Researchers frequently inquire about its synthetic applications, purification methods, and handling precautions. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yield, aligning with sustainable practices.

From a structural perspective, the TBS-protected hydroxy group in this compound offers selective deprotection opportunities, enabling multi-step synthetic routes. Its compatibility with Grignard reagents, lithium compounds, and palladium-catalyzed couplings further expands its utility. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity.

Frequently asked questions include: "How to store (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate?" (recommended under inert gas at low temperatures) and "What are alternatives to TBS protection?" (e.g., TBDPS or SEM groups). These queries reflect the compound's niche yet critical role in fine chemical synthesis. Its low hygroscopicity and solubility in common organic solvents (e.g., THF, DCM) add to its practicality.

Innovations in flow chemistry and catalytic asymmetric synthesis have renewed attention on derivatives like CAS No. 105859-44-7. Patent literature highlights its use in prostaglandin analogs and antiviral agents, though specific applications often remain proprietary. The compound’s MSDS data emphasizes standard lab safety protocols, avoiding risks associated with more reactive intermediates.

For suppliers and manufacturers, keywords such as "high-purity (2R)-Methyl 3-TBS-2-methylpropionate" and "CAS 105859-44-7 bulk quantities" are essential for SEO. Content addressing scalable synthesis or regioselective modifications of this molecule tends to rank highly in academic and industrial searches. Its relevance to peptide chemistry and bioconjugation techniques further broadens its audience.

In summary, (2R)-Methyl 3-{tert-Butyldimethylsilyl)oxy}-2-methylpropionate exemplifies the intersection of chiral technology and synthetic efficiency. As drug discovery advances toward stereocomplex APIs, this compound’s role is poised to expand, making it a staple in cutting-edge research.